Cas no 1252911-50-4 (N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252911-50-4
• MF: C₁₅H₁₆N₄O₃S₂
• MW: 364.442540168762
• CID: 5459971
• Update Time: 2025-05-30

N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL028773
• N-(5-methyl-1,2-oxazol-3-yl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide

• Inchi： 1S/C15H16N4O3S2/c1-3-5-19-14(21)13-10(4-6-23-13)16-15(19)24-8-12(20)17-11-7-9(2)22-18-11/h4,6-7H,3,5,8H2,1-2H3,(H,17,18,20)
• InChI Key： SUKKBXAEBDOTFS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)ON=1)=O)C1=NC2C=CSC=2C(N1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 531
• XLogP3: 2.8
• Topological Polar Surface Area: 141

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1252911-50-4)

The compound N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, identified by its CAS No. 1252911-50-4, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the thieno[3,2-d]pyrimidin core and the oxazol-3-yl moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with the growing demand for targeted cancer therapies and personalized medicine.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide stands out due to its ability to modulate specific enzymatic pathways. This compound's sulfanylacetamide linkage and propyl-substituted pyrimidinone structure contribute to its binding affinity and selectivity, making it a subject of interest in drug discovery pipelines.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like CAS No. 1252911-50-4. Machine learning models are increasingly used to predict the bioactivity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of such molecules, accelerating the identification of lead compounds. This synergy between computational chemistry and experimental validation underscores the relevance of N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide in modern medicinal chemistry.

Another area of interest is the compound's potential application in inflammatory diseases and autoimmune disorders. The thienopyrimidine scaffold is known for its anti-inflammatory properties, and modifications such as the 5-methyl-1,2-oxazol-3-yl group could enhance its efficacy. With the global burden of chronic inflammatory conditions on the rise, this molecule represents a valuable template for developing next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of N-(5-methyl-1,2-oxazol-3-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide involves multi-step reactions, including the formation of the thieno[3,2-d]pyrimidin-4-one core and subsequent functionalization. Researchers are exploring greener synthetic routes, such as microwave-assisted and flow chemistry techniques, to improve yields and reduce environmental impact—a trend aligned with the principles of sustainable chemistry.

In conclusion, CAS No. 1252911-50-4 exemplifies the intersection of innovation and practicality in drug development. Its structural complexity and therapeutic potential make it a focal point for ongoing research, particularly in the contexts of kinase inhibition, inflammatory disease modulation, and computational drug design. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to play a pivotal role in advancing precision medicine.